Ferric dtpa
Ferric dtpa
Brand Name:
Vulcanchem
CAS No.:
15162-64-8
VCID:
VC20984791
InChI:
InChI=1S/C14H23N3O10.Fe/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+2/p-2
SMILES:
[H+].[H+].[H+].C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Fe+2]
Molecular Formula:
C14H21FeN3O10
Molecular Weight:
447.18 g/mol
Ferric dtpa
CAS No.: 15162-64-8
Cat. No.: VC20984791
Molecular Formula: C14H21FeN3O10
Molecular Weight: 447.18 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15162-64-8 |
|---|---|
| Molecular Formula | C14H21FeN3O10 |
| Molecular Weight | 447.18 g/mol |
| IUPAC Name | 2-[bis[2-[bis(carboxylatomethyl)amino]ethyl]amino]acetate;hydron;iron(2+) |
| Standard InChI | InChI=1S/C14H23N3O10.Fe/c18-10(19)5-15(1-3-16(6-11(20)21)7-12(22)23)2-4-17(8-13(24)25)9-14(26)27;/h1-9H2,(H,18,19)(H,20,21)(H,22,23)(H,24,25)(H,26,27);/q;+2/p-2 |
| Standard InChI Key | RASZKSWRZUIIQJ-UHFFFAOYSA-L |
| Isomeric SMILES | C(CN(CC(=O)O)CC(=O)O)N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)O.[Fe+2] |
| SMILES | [H+].[H+].[H+].C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Fe+2] |
| Canonical SMILES | [H+].[H+].[H+].C(CN(CC(=O)[O-])CC(=O)[O-])N(CCN(CC(=O)[O-])CC(=O)[O-])CC(=O)[O-].[Fe+2] |
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